5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid
Overview
Description
“5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid” is a chemical compound with the CAS Number: 1360948-07-7 . It has a molecular weight of 180.14 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H5FN2O2/c9-5-2-7-6 (10-3-11-7)1-4 (5)8 (12)13/h1-3H, (H,10,11) (H,12,13) . This code provides a specific description of the molecule’s structure.Physical and Chemical Properties Analysis
The compound is solid in its physical form . It should be stored in a sealed container in a dry room at normal temperature .Scientific Research Applications
Synthesis and Chemical Properties
5-Fluoro-1H-1,3-benzodiazole-6-carboxylic acid has been utilized in various chemical syntheses. Richardson et al. (1998) explored its use in the synthesis of fluoroquinolones, particularly focusing on the Gould-Jacobs route to the quinoline ring system (Richardson et al., 1998). Tagat et al. (2002) described the synthesis of mono- and difluoronaphthoic acids, highlighting the relevance of aryl carboxamides in biologically active compounds and the unique properties of fluorinated naphthoic acids (Tagat et al., 2002).
Biological and Pharmacological Potential
Several studies have indicated the biological and pharmacological potential of compounds related to this compound. Hutchinson et al. (2001) synthesized fluorinated benzothiazoles demonstrating potent cytotoxicity in vitro, particularly against breast cancer cell lines (Hutchinson et al., 2001). Prasad et al. (2009) studied novel benzisoxazole derivatives for their antiproliferative activity, revealing the importance of aromatic and heterocyclic moieties in their effectiveness (Prasad et al., 2009).
Antimicrobial Activity
The antimicrobial properties of related compounds have also been explored. Sathe et al. (2010) synthesized benzothiazoles with antitubercular activity, underlining the pharmacological significance of fluorobenzothiazoles (Sathe et al., 2010).
Radiochemical Applications
Wadsak et al. (2003) discussed the radiosynthesis of fluorine-18 labelled derivatives of flumazenil, highlighting the importance of such compounds in positron emission tomography (PET) imaging (Wadsak et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
6-fluoro-1H-benzimidazole-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5FN2O2/c9-5-2-7-6(10-3-11-7)1-4(5)8(12)13/h1-3H,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDIVDELLRTUYAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC2=C1N=CN2)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1360948-07-7 | |
Record name | 5-fluoro-1H-1,3-benzodiazole-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.